Cas no 875056-26-1 (Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-)
875056-26-1 structure
Product Name:Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-
CAS No:875056-26-1
MF:C9H7F3N2
MW:200.160492181778
CID:1902203
PubChem ID:66654425
Update Time:2025-04-21
Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-
- 875056-26-1
- SCHEMBL324217
- 4-amino-5-methyl-2-(trifluoromethyl)benzonitrile
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- Inchi: 1S/C9H7F3N2/c1-5-2-6(4-13)7(3-8(5)14)9(10,11)12/h2-3H,14H2,1H3
- InChI Key: IMCJXCVCKFBSKX-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC(C)=C(C=1)N)(F)F
Computed Properties
- Exact Mass: 200.05613272Da
- Monoisotopic Mass: 200.05613272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.8Ų
Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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